A metal-free tandem ring-opening/ring-closing strategy for the heterocyclic conversion of benzoxazin-4-ones to oxazolines†
RSC Advances Pub Date: 2016-01-08 DOI: 10.1039/C5RA23013F
Abstract
A facile metal-free tandem ring-opening/ring-closing strategy was developed for the synthesis of oxazolines in good to excellent reaction yields under mild reaction conditions. This reaction essentially describes a novel tool for the heterocyclic conversion of benzoxazin-4-ones to 2,5-disubstituted oxazolines directly in one-pot.
![Graphical abstract: A metal-free tandem ring-opening/ring-closing strategy for the heterocyclic conversion of benzoxazin-4-ones to oxazolines](http://scimg.chem960.com/usr/1/C5RA23013F.jpg)
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Journal Nameļ¼RSC Advances
Research Products
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CAS no.: 10277-44-8
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CAS no.: 181705-93-1